2-[6-fluoro-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-fluoro-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H18F2N2O5S/c1-33-18-7-5-17(6-8-18)27-23(29)14-28-13-22(24(30)20-12-16(26)4-11-21(20)28)34(31,32)19-9-2-15(25)3-10-19/h2-13H,14H2,1H3,(H,27,29)
• InChI Key: BUVLBNZCIWAXTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)F)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H18F2N2O5S
• Molecular Weight: 484.5 g/mol

Description

The compound “2-[6-fluoro-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C24H18F2N2O5S. This compound is intended for research use only and is not intended for human or veterinary use.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinolinone ring system, which is substituted at various positions with fluorophenyl, methoxyphenyl, and sulfonyl groups. The exact three-dimensional conformation of the molecule would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 484.47 g/mol. Other physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

Crop Protection and Agrochemicals

• Trifluoromethylpyridine (TFMP) derivatives, including the compound , have found applications in crop protection. Fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, is used to protect crops from pests. .

Pharmaceutical Industry

• Several TFMP derivatives are employed in pharmaceuticals. Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials. .

Veterinary Applications

• In addition to human medicine, TFMP derivatives are used in veterinary products. .

Fluorinated Organic Compounds Research

• As part of the broader field of fluorinated organic chemicals, this compound contributes to ongoing research. Fluorine-containing compounds have gained prominence due to their effects on biological activities and physical properties. .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactivity, and potential biological activity. This could involve experimental studies as well as computational modeling to predict its properties and behavior.